Cas no 114878-44-3 (3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1))

3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1) structure
114878-44-3 structure
Product Name:3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1)
CAS No:114878-44-3
MF:C9H16ClNO2
MW:205.681841850281
CID:223067
PubChem ID:3087494
Update Time:2025-04-19

3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 1-ethyl-1,2,5,6-tetrahydro-, methyl ester, hydrochloride (1:1)
    • methyl 1-ethyl-3,6-dihydro-2H-pyridine-5-carboxylate,hydrochloride
    • 114878-44-3
    • Methyl 1,2,5,6-tetrahydro-1-ethyl-3-pyridinecarboxylate hydrochloride
    • 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-1-ethyl-, methyl ester, hydrochloride
    • DTXSID70150889
    • Inchi: 1S/C9H15NO2.ClH/c1-3-10-6-4-5-8(7-10)9(11)12-2;/h5H,3-4,6-7H2,1-2H3;1H
    • InChI Key: RVIFACSYNHMHAC-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C(C1=CCCN(CC)C1)=O

Computed Properties

  • Exact Mass: 205.08708
  • Monoisotopic Mass: 205.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Boiling Point: 229.1°C at 760 mmHg
  • Flash Point: 86.4°C
  • PSA: 29.54
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